2-(2-Trimethylsilanyl-ethoxymethyl)-2H-indazole-5-carbaldehyde

• Molecular Formula: C14H20N2O2Si
• Molecular Weight: 276.41 g/mol
• IUPAC Name: 2-(2-trimethylsilylethoxymethyl)indazole-5-carbaldehyde
• InChI: InChI=1S/C14H20N2O2Si/c1-19(2,3)7-6-18-11-16-9-13-8-12(10-17)4-5-14(13)15-16/h4-5,8-10H,6-7,11H2,1-3H3
• InChI Key: RLVLYGCWJHDGFV-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOCN1C=C2C=C(C=CC2=N1)C=O

Description

2-(2-Trimethylsilanyl-ethoxymethyl)-2H-indazole-5-carbaldehyde is a useful research compound. Its molecular formula is C14H20N2O2Si and its molecular weight is 276.41 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2H-Indazole-5-carbaldehyde (Stage 150.5, 770 mg, 5.27 mmol) was dissolved in THF (54 mL) and dicyclohexylmethylamine (1.37 mL, 6.32 mmol) was added. After dropwise addition of (2-chloromethoxy-ethyl)-trimethyl-silane (1.21 mL, 6.32 mmol), the RM was stirred for 48 h at rt. It was then taken into EtOAc and washed successively with 0.5 M aqueous NaOH solution and brine. The organic layer was dried on Na2SO4 and evaporated and the residue purified by flash chromatography (CombiFlash® Companion System®, with RediSep® silica gel column, n-hexane/EtOAc=100:0->70:30) to afford white crystals of the title compound (tR 7.14 min (conditions 3), MH+=277).